Cas no 1261848-48-9 (5-Fluoro-3-(2-(trifluoromethyl)phenyl)pyridine-2-acetic acid)

• Product Name: 5-Fluoro-3-(2-(trifluoromethyl)phenyl)pyridine-2-acetic acid
• CAS No: 1261848-48-9
• MF: C₁₄H₉F₄NO₂
• MW: 299.22037768364
• CID: 4924537
• Update Time: 2025-10-31

5-Fluoro-3-(2-(trifluoromethyl)phenyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-(2-(trifluoromethyl)phenyl)pyridine-2-acetic acid

• Inchi： 1S/C14H9F4NO2/c15-8-5-10(12(19-7-8)6-13(20)21)9-3-1-2-4-11(9)14(16,17)18/h1-5,7H,6H2,(H,20,21)
• InChI Key： MWMYLWNUGPYVLE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1=CC(=CN=C1CC(=O)O)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• XLogP3: 3
• Topological Polar Surface Area: 50.2

Additional information on 5-Fluoro-3-(2-(trifluoromethyl)phenyl)pyridine-2-acetic acid

Comprehensive Overview of 5-Fluoro-3-(2-(trifluoromethyl)phenyl)pyridine-2-acetic acid (CAS No. 1261848-48-9)

5-Fluoro-3-(2-(trifluoromethyl)phenyl)pyridine-2-acetic acid (CAS No. 1261848-48-9) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound, characterized by its unique trifluoromethylphenyl and fluoro-pyridine moieties, has garnered attention due to its structural versatility and bioactivity. Researchers are increasingly exploring its role in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders. The presence of both fluorine and trifluoromethyl groups enhances its lipophilicity and metabolic stability, making it a promising candidate for lead optimization.

In recent years, the demand for fluorinated compounds like 5-Fluoro-3-(2-(trifluoromethyl)phenyl)pyridine-2-acetic acid has surged, driven by their applications in medicinal chemistry. A common query among scientists is: "How does fluorination improve drug bioavailability?" The answer lies in the compound's ability to modulate pharmacokinetic properties, such as membrane permeability and half-life. Additionally, its pyridine-acetic acid backbone offers a scaffold for further functionalization, enabling the development of novel analogs with tailored properties. This aligns with the growing trend of structure-activity relationship (SAR) studies in drug design.

From an industrial perspective, CAS No. 1261848-48-9 is also relevant in material science, where its aryl-pyridine structure contributes to the synthesis of advanced polymers and coatings. Users often search for "thermal stability of fluorinated pyridines" or "applications of trifluoromethylphenyl derivatives," reflecting broader interest in high-performance materials. The compound's robustness under extreme conditions makes it suitable for electronic and optical applications, further expanding its commercial viability.

Environmental and regulatory considerations are another hotspot. With increasing scrutiny on sustainable chemistry, researchers are investigating greener synthetic routes for 5-Fluoro-3-(2-(trifluoromethyl)phenyl)pyridine-2-acetic acid. Questions like "Are fluorinated compounds environmentally persistent?" highlight the need for balanced innovation. Recent advancements in catalytic fluorination and solvent-free reactions aim to address these concerns while maintaining efficiency.

In summary, 5-Fluoro-3-(2-(trifluoromethyl)phenyl)pyridine-2-acetic acid (CAS No. 1261848-48-9) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials. Its fluorine-rich architecture and adaptability to SAR-driven modifications position it as a valuable asset in modern chemistry. As interest in targeted drug delivery and functional materials grows, this compound is poised to play a pivotal role in scientific and industrial advancements.